Cas no 923227-67-2 (N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide)

• Product Name: N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide
• CAS No: 923227-67-2
• MF: C₂₀H₁₉FN₂O₃S
• MW: 386.439867258072
• CID: 5516903
• Update Time: 2025-07-13

N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-[2-(3-fluorophenyl)-4-thiazolyl]ethyl]-2-(2-methoxyphenoxy)-
• N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide

• Inchi： 1S/C20H19FN2O3S/c1-25-17-7-2-3-8-18(17)26-12-19(24)22-10-9-16-13-27-20(23-16)14-5-4-6-15(21)11-14/h2-8,11,13H,9-10,12H2,1H3,(H,22,24)
• InChI Key： IGKSHNVZTJJJQA-UHFFFAOYSA-N
• SMILES： C(NCCC1=CSC(C2=CC=CC(F)=C2)=N1)(=O)COC1=CC=CC=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide

N-{2-2-(3-Fluorophenyl)-1,3-Thiazol-4-ylethyl}-2-(2-Methoxyphenoxy)Acetamide: A Comprehensive Overview

N-{2-2-(3-Fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 923227-67-2) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential therapeutic applications due to its specific interactions with biological targets. This article aims to provide a detailed overview of the compound, including its chemical structure, synthesis methods, pharmacological properties, and recent advancements in its research and development.

The chemical structure of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide is notable for its intricate arrangement of functional groups. The core structure features a thiazole ring, which is a common motif in many biologically active compounds due to its ability to form stable interactions with various biomolecules. The presence of a fluorophenyl group and a methoxyphenoxy substituent further enhances the compound's pharmacological profile by modulating its lipophilicity and electronic properties.

The synthesis of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide typically involves a multi-step process. One common approach begins with the preparation of the thiazole ring through a condensation reaction between 3-fluorobenzaldehyde and thiourea. Subsequent functionalization steps, including alkylation and acylation reactions, are employed to introduce the desired substituents. Recent advancements in synthetic methodologies have focused on improving the efficiency and yield of these reactions, making the compound more accessible for large-scale production.

Pharmacologically, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide has shown promising activity in various biological assays. Studies have demonstrated its potential as an antimicrobial agent, particularly against drug-resistant strains of bacteria. The compound's ability to disrupt bacterial cell walls and inhibit essential enzymes makes it a valuable candidate for the development of new antibiotics. Additionally, preliminary research suggests that it may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

Recent studies have also explored the compound's potential as an anticancer agent. In vitro experiments have shown that N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. These findings have sparked interest in further investigating its efficacy in preclinical models of cancer.

One of the key challenges in the development of N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide is optimizing its pharmacokinetic properties. Research efforts are underway to enhance its solubility and bioavailability, which are crucial for effective drug delivery. Advanced formulation techniques, such as nanoparticle encapsulation and prodrug strategies, are being explored to overcome these limitations.

Clinical trials are an essential step in translating laboratory findings into practical therapeutic applications. While N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide is still in the early stages of clinical evaluation, preliminary results from Phase I trials have shown promising safety profiles and tolerability in human subjects. These trials are designed to assess the compound's pharmacodynamics and pharmacokinetics, providing valuable data for future Phase II and III studies.

In conclusion, N-{2-2-(3-fluorophenyl)-1,3-thiazol-4-ylethyl}-2-(2-methoxyphenoxy)acetamide (CAS No. 923227-67-2) represents a promising candidate in the development of novel therapeutics for various diseases. Its unique chemical structure and multifaceted biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential applications, this compound holds significant promise for advancing medical treatments in the future.